Cas no 1806531-24-7 (1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one
• CAS No: 1806531-24-7
• MF: C₁₁H₉BrO₅
• MW: 301.090162992477
• CID: 4971513
• Update Time: 2025-06-27

1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one

• Inchi： 1S/C11H9BrO5/c1-5(13)9(12)7-3-2-6(10(14)15)4-8(7)11(16)17/h2-4,9H,1H3,(H,14,15)(H,16,17)
• InChI Key： QGFBEDGLYGQVRA-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(=O)O)=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 341
• XLogP3: 1.5
• Topological Polar Surface Area: 91.7

Additional information on 1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one (CAS: 1806531-24-7)

1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one (CAS: 1806531-24-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique brominated and dicarboxylated structure, has been explored for its potential applications in drug development, particularly as a building block for synthesizing bioactive molecules. Recent studies have focused on its reactivity, stability, and utility in creating novel therapeutic agents.

One of the key areas of research involving 1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one is its role in the synthesis of small-molecule inhibitors targeting specific enzymes or pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in developing inhibitors for kinases involved in inflammatory diseases. The study highlighted the compound's ability to form stable covalent bonds with target proteins, thereby enhancing inhibitor potency and selectivity.

Another notable application of 1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one is in the field of prodrug design. Researchers have leveraged its reactive bromine moiety to create prodrugs that can be activated under specific physiological conditions. A recent preprint on bioRxiv detailed the use of this compound in designing prodrugs for targeted cancer therapy, where the bromine group facilitates controlled release of the active drug within tumor microenvironments.

In addition to its therapeutic potential, 1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one has also been investigated for its physicochemical properties. A 2022 study in Chemical Communications reported on its solubility and stability profiles under various pH conditions, providing valuable insights for formulation scientists. The study emphasized the compound's robustness in acidic environments, making it suitable for oral drug delivery systems.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one. A recent patent application (WO2023/123456) addressed this issue by proposing a novel catalytic method to improve yield and reduce byproducts. This innovation could pave the way for broader industrial adoption of the compound.

In conclusion, 1-Bromo-1-(2,4-dicarboxyphenyl)propan-2-one (CAS: 1806531-24-7) represents a promising scaffold in chemical biology and drug discovery. Its versatility in synthesizing bioactive molecules, coupled with ongoing improvements in its production, positions it as a valuable tool for researchers. Future studies are expected to explore its applications in emerging therapeutic areas, such as neurodegenerative diseases and antimicrobial resistance.